Phenylpropyl 2-acetamido-2-deoxy-b-D-glucopyranoside

• IUPAC Name: N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(3-phenylpropoxy)oxan-3-yl]acetamide
• InChI: InChI=1S/C17H25NO6/c1-11(20)18-14-16(22)15(21)13(10-19)24-17(14)23-9-5-8-12-6-3-2-4-7-12/h2-4,6-7,13-17,19,21-22H,5,8-10H2,1H3,(H,18,20)/t13-,14-,15-,16-,17-/m1/s1
• InChI Key: VYMIFEDSFWSAON-WRQOLXDDSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OCCCC2=CC=CC=C2)CO)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OCCCC2=CC=CC=C2)CO)O)O
• Molecular Formula: C17H25NO6
• DSSTOX Substance ID: DTXSID401192503
• Molecular Weight: 339.4 g/mol
• CAS RN: 220341-09-3

Description

Phenylpropyl 2-acetamido-2-deoxy-b-D-glucopyranoside is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a glycoside derivative of N-acetylglucosamine, which is a monosaccharide commonly found in the cell walls of bacteria and fungi. This compound has been studied extensively for its potential applications in various fields, including biochemistry, microbiology, and medicine.

Scientific Research Applications

Synthesis and Biological Activity

• Total Synthesis and Biological Activity : Researchers have synthesized derivatives of bacterial peptidoglycan, which include structures similar to Phenylpropyl 2-acetamido-2-deoxy-β-D-glucopyranoside. These compounds have been evaluated for their biological activities, such as adjuvant activity, showcasing the importance of structural variations in determining biological functions (Merser, Sinaỹ, & Adam, 1975).

Chemical Synthesis and Structural Analysis

• Synthetic Approaches : The chemical synthesis of phenyl 2-acetamido-2-deoxy-4-O-α-l-fucopyranosyl-β-d-glucopyranoside and related compounds demonstrates the complexity and versatility of glycosylation reactions in producing specific glycosidic linkages. These synthetic routes are crucial for generating glycoconjugates for further biological studies (Rana, Barlow, & Matta, 1982).

Enzymatic Assay Development

• Enzyme Assay Development : Modified assay procedures using synthetic derivatives similar to Phenylpropyl 2-acetamido-2-deoxy-β-D-glucopyranoside have been developed to study specific enzyme activities. These assays are instrumental in understanding enzyme mechanisms and substrate specificities (Sykes, Rana, Barlow, & Matta, 1983).

Structural and Functional Analyses

• Crystal Structure Determination : The determination of the crystal structure of derivatives offers insights into their molecular configurations, intermolecular interactions, and potential biological implications. Structural analyses contribute to the rational design of molecules with desired biological activities (Peikow, Gessner, Matern, Peter, Kelling, & Schilde, 2006).